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Compound of Interest

Compound Name: 4-Bromo-2-pentene

Cat. No.: B158656 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-pentene
This guide provides immediate and essential safety, handling, and disposal information for 4-
Bromo-2-pentene (CAS No: 1809-26-3). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Chemical Properties and Data
4-Bromo-2-pentene is a halogenated alkene.[1] Its chemical structure, containing both a

double bond and a bromine atom, makes it a versatile reagent in organic synthesis.[1][2] Below

is a summary of its key quantitative data.
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Property Value

Molecular Formula C₅H₉Br

Molecular Weight 149.03 g/mol [3]

CAS Number 1809-26-3[3]

Density (estimate) 1.2312 g/cm³

Boiling Point (estimate) 114.3°C

Refractive Index 1.4752

Melting Point (estimate) -106.7°C

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 4-Bromo-2-pentene is not readily available, its

classification as a halogenated alkene suggests that it should be handled with caution.

Halogenated organic compounds can be irritants, harmful if swallowed or inhaled, and may

cause skin irritation.[2] Volatile organic compounds can also pose respiratory risks. Therefore,

a comprehensive approach to personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Eye and Face Protection

Chemical splash goggles and a face shield

should be worn to protect against splashes and

sprays.[3]

Skin and Body Protection

A flame-retardant lab coat, long pants, and

closed-toe shoes are required to protect the

skin. For tasks with a higher risk of splashes, a

chemical-resistant apron or suit is

recommended.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber) are essential. Gloves

should be inspected for any holes before use

and disposed of properly after handling the

chemical.[4]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

there is a risk of inhaling vapors, a respirator

with an appropriate organic vapor cartridge

should be used.[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

safety.

1. Preparation and Engineering Controls:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: All handling of 4-Bromo-2-pentene must be performed inside a certified

chemical fume hood to minimize inhalation exposure.

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and in good working order.
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Spill Kit: Have a chemical spill kit appropriate for volatile organic and halogenated

compounds readily available.

2. Handling the Chemical:

Don PPE: Put on all required personal protective equipment before entering the laboratory

and handling the chemical.

Grounding: When transferring the chemical, ensure that containers are properly grounded to

prevent static discharge, which could be an ignition source.

Avoid Inhalation and Contact: Use caution to avoid inhaling vapors or allowing the chemical

to come into contact with skin or eyes.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-Bromo-2-pentene and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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Segregation: Collect all waste containing 4-Bromo-2-pentene in a designated, properly

labeled, and sealed waste container. Do not mix with other waste streams unless

compatible.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "4-Bromo-2-pentene".

2. Contaminated Materials:

PPE: Used gloves, disposable lab coats, and other contaminated materials should be placed

in a sealed bag and disposed of as hazardous waste.

Glassware: Rinse contaminated glassware with an appropriate solvent (e.g., acetone) in a

fume hood. The solvent rinse should be collected as hazardous waste.

3. Final Disposal:

Licensed Disposal Company: Arrange for the disposal of the hazardous waste through a

licensed and reputable chemical waste disposal company.

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 4-Bromo-2-
pentene.
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Caption: Workflow for Safe Handling of 4-Bromo-2-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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